Cas no 1445-45-0 (1,1,1-Trimethoxyethane)
1,1,1-Trimethoxyethane structure
Product Name:1,1,1-Trimethoxyethane
CAS No:1445-45-0
MF:C5H12O3
MW:120.146982192993
MDL:MFCD00008477
CID:41372
PubChem ID:24854275
Update Time:2024-11-02
1,1,1-Trimethoxyethane Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-Trimethoxyethane
- Trimethyl orthoacetate
- Orthoacetic Acid Trimethyl Ester
- Trimethyl orthoaceate
- Trimethylorthoacetate
- VS-02881
- CH3C(OCH3)3
- F8889-3297
- ETHANE,1,1,1-TRIMETHOXY ORTHOACETIC ACID,TRIMETHYL ESTER
- Ethane, 1,1,1-trimethoxy-
- 1445-45-0
- NCGC00258508-01
- MeC(OMe)3
- BBL011203
- 1,1,1-trimethoxy-ethane
- NS00020265
- MFCD00008477
- DTXCID507400
- NCGC00248885-01
- Q17989937
- CAS-1445-45-0
- SCHEMBL90785
- EINECS 215-892-9
- AKOS005662924
- 04H7A3FK37
- Tox21_200955
- trimethyl ortho acetate
- Trimethoxyethane
- ETHANE,1,1,1-TRIMETHOXY ORTHOACETIC ACID,TRIMETHYL ESTER
- CHEMBL3188558
- UNII-04H7A3FK37
- A808231
- DTXSID8027400
- Trimethyl orthoacetate, 99%
- Trimethyl orthoaceate 1,1,1-Trimethoxyethane
- EN300-91820
- AI3-24332
- Methyl orthoacetate
- D88002
- Orthoacetic Acid Trimethyl Ester; 1,1,1-Trimethoxyethane; Methyl Orthoacetate
- J-007964
- STK933759
- Orthoacetic acid, trimethyl ester
- O0115
-
- MDL： MFCD00008477
- Inchi： 1S/C5H12O3/c1-5(6-2,7-3)8-4/h1-4H3
- InChI Key： HDPNBNXLBDFELL-UHFFFAOYSA-N
- SMILES： CC(OC)(OC)OC
- BRN： 1098338
Computed Properties
- Exact Mass: 120.07900
- Monoisotopic Mass: 120.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 50.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
- Topological Polar Surface Area: 27.7
Experimental Properties
- Color/Form: Colorless transparent liquid
- Density: 0.944 g/mL at 25 °C(lit.)
- Melting Point: -58
- Boiling Point: 107-109 °C(lit.)
- Flash Point: Fahrenheit: 59 ° f < br / > Celsius: 15 ° C < br / >
- Refractive Index: n20/D 1.388(lit.)
- Water Partition Coefficient: hydrolysis
- PSA: 27.69000
- LogP: 0.59930
- Sensitiveness: Moisture Sensitive
- FEMA: 3284
- Solubility: It is insoluble in water and can be miscible with ethanol, ether, toluene, ethyl acetate, carbon tetrachloride and other organic solvents.
1,1,1-Trimethoxyethane Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H225
- Warning Statement： P210
- Hazardous Material transportation number：UN 3272 3/PG 2
- WGK Germany：1
- Hazard Category Code： 11
- Safety Instruction： S16-S37/39-S24
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：3
- HazardClass：3
- PackingGroup：II
- TSCA：Yes
- Safety Term：3
- Packing Group：II
- Risk Phrases：R11; R38; R43
- Storage Condition：Flammable area
1,1,1-Trimethoxyethane Customs Data
- HS CODE：2915390090
- Customs Data：
China Customs Code:
2909199090Overview:
2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1,1,1-Trimethoxyethane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 227758-1g |
1,1,1-Trimethoxyethane |
1445-45-0 | 95% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 227758-25ml |
1,1,1-Trimethoxyethane |
1445-45-0 | 95% | 25ml |
￡16.00 | 2022-02-28 | |
| Fluorochem | 227758-100g |
1,1,1-Trimethoxyethane |
1445-45-0 | 95% | 100g |
￡48.00 | 2022-02-28 | |
| Fluorochem | 227758-500ml |
1,1,1-Trimethoxyethane |
1445-45-0 | 95% | 500ml |
￡89.00 | 2022-02-28 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0834999435- 100ml（玻瓶） |
1,1,1-Trimethoxyethane |
1445-45-0 | 98% | 100ml |
¥ 87.1 | 2021-05-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T107161-2.5L |
1,1,1-Trimethoxyethane |
1445-45-0 | 98% | 2.5l |
¥736.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T107161-100ml |
1,1,1-Trimethoxyethane |
1445-45-0 | 98% | 100ml |
¥65.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T107161-25ml |
1,1,1-Trimethoxyethane |
1445-45-0 | 98% | 25ml |
¥32.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T107161-500ml |
1,1,1-Trimethoxyethane |
1445-45-0 | 98% | 500ml |
¥198.90 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012833-100ml |
1,1,1-Trimethoxyethane |
1445-45-0 | 98% | 100ml |
￥58 | 2024-05-25 |
1,1,1-Trimethoxyethane Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1445-45-0)Trimethyl orthoacetate
Order Number:sfd12831
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
(CAS:1445-45-0)TRIMETHYL ORTHOACETATE (TMOA)
Order Number:BR040
Stock Status:inquiry
Quantity:25kg
Purity:pure
Pricing Information Last Updated:Thursday, 23 October 2025 10:58
Price ($):inquiry
Email:hongxiang.export@gmail.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1445-45-0)Trimethyl orthoacetate
Order Number:LE5181;LE8711641
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
(CAS:1445-45-0)TRMETHYL ORTHOACETATE
Order Number:C0003
Stock Status:please consult
Quantity:200kg
Purity:99%
Pricing Information Last Updated:Tuesday, 30 December 2025 14:59
Price ($):Inquiry
Email:lbhzll@163.com
1,1,1-Trimethoxyethane Related Literature
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R. Kirk,A. Ratcliffe,G. Noonan,M. Uosis-Martin,D. Lyth,O. Bardell-Cox,J. Massam,P. Schofield,S. Hindley,D. R. Jones,J. Maclean,A. Smith,V. Savage,S. Mohmed,C. Charrier,A-M. Salisbury,E. Moyo,R. Metzger,N. Chalam-Judge,J. Cheung,N. R. Stokes,S. Best,M. Craighead,R. Armer,A. Huxley RSC Med. Chem. 2020 11 1366
-
Jennifer J. Lee,Gerald R. Pollock III,Donald Mitchell,Lindsay Kasuga,George A. Kraus RSC Adv. 2014 4 45657
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Piotr Dudziński,Wibke S. Husstedt,Andrej V. Matsnev,Joseph S. Thrasher,Günter Haufe Org. Biomol. Chem. 2021 19 5607
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4. Acid-catalysed [2H6]ethanolyses of alkyl orthoacetates: evidence for keten dialkylacetals as intermediatesLeland R. Schroeder J. Chem. Soc. B 1970 1789
-
5. Asymmetric synthesis of tetrahydropyrans with competitive [1,2]-phenylsulfanyl (PhS) migrationsLorenzo Caggiano,David J. Fox,David House,Zoe A. Jones,Fraser Kerr,Stuart Warren J. Chem. Soc. Perkin Trans. 1 2002 2646
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